Cas no 136087-83-7 ((2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate)

• Product Name: (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate
• CAS No: 136087-83-7
• MF: C₁₅H₁₅FN₂O₅
• MW: 322.288407564163
• CID: 1032192
• PubChem ID: 67845493
• Update Time: 2025-07-01

(2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate
• propyl (2S,4S)-6-fluoro-2',5'-dioxospiro[2,3-dihydrochromene-4,4'-imidazolidine]-2-carboxylate
• (2S,4S)-6-fluoro-2,3-dihydro-2',5'-dioxospiro(4H-1-benzopyran-4,4'-imidazolidine)-2-carboxylic acid n-propyl ester
• (2S,4S)-6-fluoro-2,3-dihydro-2',5'-dioxospiro< 4H-1-benzopyran-4,4'-imidazolidine> -2-carboxylic acid n-propyl ester
• (2S,4S)-6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylic acid n-propyl ester
• (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]
• AK123063
• KB-206847
• PROPYL (2S,4S)-6-FLUORO-2',5'-DIOXO-2,3-DIHYDROSPIRO[1-BENZOPYRAN-4,4'-IMIDAZOLIDINE]-2-CARBOXYLATE
• SCHEMBL9411786
• KXSOZSJFADAYID-NHYWBVRUSA-N
• A911814
• 136087-83-7
• DTXSID80737701
• (2S,4S)-Propyl6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate

• Inchi： 1S/C15H15FN2O5/c1-2-5-22-12(19)11-7-15(13(20)17-14(21)18-15)9-6-8(16)3-4-10(9)23-11/h3-4,6,11H,2,5,7H2,1H3,(H2,17,18,20,21)/t11-,15-/m0/s1
• InChI Key： KXSOZSJFADAYID-NHYWBVRUSA-N
• SMILES： FC1C=CC2=C(C=1)[C@]1(C(NC(N1)=O)=O)C[C@@H](C(=O)OCCC)O2

Computed Properties

• Exact Mass: 322.09649975g/mol
• Monoisotopic Mass: 322.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.7Ų

(2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate

Compound CAS No. 136087-83-7: (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate

The compound with CAS No. 136087-83-7, known as (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. The molecule's structure incorporates a spiro ring system, which is a rare and complex arrangement of rings sharing only one atom. This structural complexity contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to modulate various biological pathways. The presence of the fluoro group at the sixth position further enhances the compound's pharmacokinetic properties, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of chiral auxiliaries and advanced catalytic methods has enabled chemists to achieve the desired stereochemical outcomes efficiently. The development of these synthetic strategies has not only improved the yield but also reduced the environmental impact of the manufacturing process.

In terms of biological activity, this compound has shown remarkable selectivity towards certain targets, which is a critical factor in drug design. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, indicating potential applications in central nervous system disorders. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, providing valuable insights into its pharmacokinetic profile.

One of the most recent breakthroughs involving this compound is its role in targeted drug delivery systems. By incorporating it into nanoparticles or liposomes, researchers have achieved enhanced drug efficacy and reduced side effects. This approach has opened new avenues for personalized medicine, where drugs can be tailored to individual patient needs based on genetic and biochemical profiles.

The structural versatility of (2S,4S)-Propyl 6-fluoro-2',5'-dioxospiro[chroman-4,4'-imidazolidine]-2-carboxylate also makes it a valuable tool in chemical biology. Its ability to form hydrogen bonds and participate in π-π interactions allows it to interact with a wide range of biomolecules, including proteins and nucleic acids. This property has been exploited in the study of protein-ligand interactions, providing deeper insights into molecular recognition processes.

In conclusion, CAS No. 136087-83-7 represents a cutting-edge chemical entity with immense potential in both academic research and industrial applications. Its unique structure, coupled with advanced synthetic methods and promising biological activity, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new aspects of this compound's properties and applications, it is poised to make significant contributions to the field of medicinal chemistry.